Ethyl 4-{[(4-cinnamyl-1-piperazinyl)carbothioyl]amino}benzoate

• Molecular Formula: C23H27N3O2S
• Molecular Weight: 409.5 g/mol
• IUPAC Name: ethyl 4-[[4-[(E)-3-phenylprop-2-enyl]piperazine-1-carbothioyl]amino]benzoate
• InChI: InChI=1S/C23H27N3O2S/c1-2-28-22(27)20-10-12-21(13-11-20)24-23(29)26-17-15-25(16-18-26)14-6-9-19-7-4-3-5-8-19/h3-13H,2,14-18H2,1H3,(H,24,29)/b9-6+
• InChI Key: YGGOOACURLFNCK-RMKNXTFCSA-N
• Isomeric SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=S)N2CCN(CC2)C/C=C/C3=CC=CC=C3
• SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=S)N2CCN(CC2)CC=CC3=CC=CC=C3

Description

Ethyl 4-{[(4-cinnamyl-1-piperazinyl)carbothioyl]amino}benzoate, also known as ECPPB, is a compound that has gained attention in the scientific community for its potential use in various research applications. ECPPB is a synthetic compound that is derived from benzoic acid and has shown promising results in several studies.

Mechanism of Action

The mechanism of action of Ethyl 4-{[(4-cinnamyl-1-piperazinyl)carbothioyl]amino}benzoate is not fully understood, but it is believed to act on multiple pathways in the cell. Ethyl 4-{[(4-cinnamyl-1-piperazinyl)carbothioyl]amino}benzoate has been shown to inhibit the activity of several enzymes, including cyclooxygenase-2 and lipoxygenase. It has also been shown to modulate the activity of several transcription factors, including NF-κB and AP-1. Ethyl 4-{[(4-cinnamyl-1-piperazinyl)carbothioyl]amino}benzoate may also act as an antioxidant and reduce oxidative stress in the cell.
Biochemical and Physiological Effects
Ethyl 4-{[(4-cinnamyl-1-piperazinyl)carbothioyl]amino}benzoate has been shown to have several biochemical and physiological effects. In cancer cells, Ethyl 4-{[(4-cinnamyl-1-piperazinyl)carbothioyl]amino}benzoate has been shown to induce apoptosis and inhibit cell growth. In inflammation research, Ethyl 4-{[(4-cinnamyl-1-piperazinyl)carbothioyl]amino}benzoate has been shown to reduce the production of inflammatory cytokines and reduce oxidative stress. In immune system research, Ethyl 4-{[(4-cinnamyl-1-piperazinyl)carbothioyl]amino}benzoate has been shown to modulate the activity of immune cells and reduce inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 4-{[(4-cinnamyl-1-piperazinyl)carbothioyl]amino}benzoate in lab experiments is its synthetic nature, which allows for precise control over the concentration and purity of the compound. Ethyl 4-{[(4-cinnamyl-1-piperazinyl)carbothioyl]amino}benzoate has also been shown to have low toxicity in vitro and in vivo. However, one limitation of using Ethyl 4-{[(4-cinnamyl-1-piperazinyl)carbothioyl]amino}benzoate in lab experiments is its limited solubility in water, which may limit its use in certain assays.

Future Directions

There are several future directions for research on Ethyl 4-{[(4-cinnamyl-1-piperazinyl)carbothioyl]amino}benzoate. One area of interest is its potential use as a therapeutic agent for cancer, inflammation, and immune-related diseases. Further studies are needed to elucidate the mechanism of action of Ethyl 4-{[(4-cinnamyl-1-piperazinyl)carbothioyl]amino}benzoate and to optimize its synthesis method. Additionally, research is needed to explore the potential use of Ethyl 4-{[(4-cinnamyl-1-piperazinyl)carbothioyl]amino}benzoate in combination with other therapeutic agents.

Synthesis Methods

The synthesis of Ethyl 4-{[(4-cinnamyl-1-piperazinyl)carbothioyl]amino}benzoate involves several steps, including the reaction of benzoic acid with thionyl chloride to form benzoyl chloride. The benzoyl chloride is then reacted with cinnamylpiperazine and sodium thiocyanate to form the desired compound, Ethyl 4-{[(4-cinnamyl-1-piperazinyl)carbothioyl]amino}benzoate. The synthesis method has been optimized to increase yield and purity of the compound.

Scientific Research Applications

Ethyl 4-{[(4-cinnamyl-1-piperazinyl)carbothioyl]amino}benzoate has shown potential in various research applications, including as an anti-cancer agent, anti-inflammatory agent, and as a modulator of the immune system. In cancer research, Ethyl 4-{[(4-cinnamyl-1-piperazinyl)carbothioyl]amino}benzoate has been shown to inhibit the growth of cancer cells and induce apoptosis. In inflammation research, Ethyl 4-{[(4-cinnamyl-1-piperazinyl)carbothioyl]amino}benzoate has been shown to reduce inflammation and oxidative stress. In immune system research, Ethyl 4-{[(4-cinnamyl-1-piperazinyl)carbothioyl]amino}benzoate has been shown to modulate the activity of immune cells.